3-(4-Acetylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(4-acetylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C16H14O4/c1-10(17)11-3-5-12(6-4-11)13-7-14(16(18)19)9-15(8-13)20-2/h3-9H,1-2H3,(H,18,19)
• InChI Key: QLICQMWBNVIKGO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)OC)C(=O)O
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID30689781
• Molecular Weight: 270.28 g/mol
• CAS RN: 1261959-89-0

Description

3-(4-Acetylphenyl)-5-methoxybenzoic acid (3-AP5MBA) is a compound with a wide range of applications in scientific research. It is a phenolic compound found in a variety of natural products, including the essential oil of basil, and has been used in a variety of laboratory experiments.

Mechanism of Action

3-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% has been shown to interact with several biological targets, including G protein-coupled receptors, tyrosine kinases, and cyclic nucleotide-gated ion channels. It has been shown to modulate the activity of these targets, leading to changes in the expression of genes involved in cell signaling pathways. Additionally, 3-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% has been shown to interact with the 5-HT3 receptor, a serotonin receptor, which may explain its effects on the nervous system.
Biochemical and Physiological Effects
3-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of several enzymes, including phospholipase A2, cyclooxygenase-2, and tyrosine kinases. Additionally, it has been shown to modulate the activity of several transcription factors, including nuclear factor-kappaB and activator protein-1. Finally, it has been shown to modulate the activity of several ion channels, including the voltage-gated K+ and Ca2+ channels.

Advantages and Limitations for Lab Experiments

3-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, with a purity of 95%. Additionally, it is relatively stable, making it suitable for long-term storage. On the other hand, 3-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% is relatively insoluble in water, making it difficult to use in aqueous solutions. Additionally, it has a relatively low solubility in organic solvents, making it difficult to use in organic solutions.

Future Directions

The potential future directions for 3-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% are numerous. One possible direction is to further investigate its effects on the nervous system, as well as its potential therapeutic applications. Additionally, further research could be done on its effects on the expression of genes involved in cell signaling pathways. Finally, further research could be done on its potential applications in the treatment of cancer.

Synthesis Methods

3-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% can be synthesized through a variety of methods. The most common method is the condensation reaction of 4-acetylphenol and 5-methoxybenzoic acid in the presence of an acid catalyst. The reaction is carried out at temperatures of 80-90°C and yields a product with a purity of 95%. Other methods of synthesis include the use of a Grignard reagent and a Friedel-Crafts acylation reaction.

Scientific Research Applications

3-(4-Acetylphenyl)-5-methoxybenzoic acid, 95% has a wide range of scientific research applications. It has been used in studies of the molecular mechanisms of cell signaling pathways, as well as in studies of enzyme kinetics. It has also been used in studies of the effects of drugs on the nervous system, and in studies of the effects of environmental pollutants on human health. Additionally, it has been used in studies of the effects of plant extracts on cancer cells.